Cas no 1234616-04-6 (trans-3-(Aminomethyl)cyclobutanol)

• Product Name: trans-3-(Aminomethyl)cyclobutanol
• CAS No: 1234616-04-6
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD17017752
• CID: 1015870
• PubChem ID: 22408680
• Update Time: 2025-07-18

trans-3-(Aminomethyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• trans-3-(Aminomethyl)cyclobutanol
• trans 3-(Aminomethyl)cyclobutanol
• P11686
• AM20070628
• cis-3-(Aminomethyl)cyclobutan-1-ol
• trans-3-(Aminomethyl)cycl...
• 3-(AMINOMETHYL)CYCLOBUTAN-1-OL
• DTXSID201300679
• CIS-3-(AMINOMETHYL)-CYCLOBUTANOL
• DB-335792
• (1s,3s)-3-(aminomethyl)cyclobutan-1-ol
• CS-0053932
• EN300-318170
• KOAINJWHBAJGSO-UHFFFAOYSA-N
• PB13605
• cis 3-(Aminomethyl)cyclobutanol
• AS-51011
• 917827-91-9
• 167081-42-7
• A900723
• 1234616-04-6
• CS-0053933
• J-520075
• CYCLOBUTANOL, 3-(AMINOMETHYL)-
• 3-aminomethylcyclobutanol
• 3-aminomethyl-cyclobutanol
• AKOS015949469
• BS-52987
• DB-027060
• J-525000
• A853480
• CS-0053792
• SCHEMBL14638977
• MFCD16661176
• PB27029
• EN300-318169
• SCHEMBL3377246
• KOAINJWHBAJGSO-SYDPRGILSA-N
• EN300-94856
• MFCD13659431
• AKOS006359962
• (1r,3r)-3-(aminomethyl)cyclobutan-1-ol
• P12114
• 3-(Aminomethyl)cyclobutanol
• P11930
• AKOS015949470
• DB-351155
• SCHEMBL3377249
• cis-3-(Aminomethyl)cyclobutanol
• PB11268
• SY026885
• ALBB-029106
• Cyclobutanol, 3-(aminomethyl)-, trans-
• cyclobutanol, 3-(aminomethyl)-, hydrochloride

• MDL： MFCD17017752
• Inchi： 1S/C5H11NO/c6-3-4-1-5(7)2-4/h4-5,7H,1-3,6H2
• InChI Key： KOAINJWHBAJGSO-UHFFFAOYSA-N
• SMILES： OC1CC(CN)C1

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on trans-3-(Aminomethyl)cyclobutanol

Introduction to trans-3-(Aminomethyl)cyclobutanol (CAS No. 1234616-04-6)

trans-3-(Aminomethyl)cyclobutanol (CAS No. 1234616-04-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and aminomethyl group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of trans-3-(Aminomethyl)cyclobutanol consists of a four-membered cyclobutane ring with an aminomethyl group attached to the 3-position. The trans configuration of the aminomethyl group relative to the cyclobutane ring imparts specific stereochemical properties that can influence its interactions with biological targets. This structural feature is crucial for understanding its pharmacological profile and potential therapeutic applications.

Recent studies have highlighted the potential of trans-3-(Aminomethyl)cyclobutanol in various areas of medicinal chemistry. One notable area of research is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are targets for many drugs. Research has shown that trans-3-(Aminomethyl)cyclobutanol can modulate the activity of specific GPCRs, making it a promising lead compound for the development of novel therapeutics.

In addition to its interactions with GPCRs, trans-3-(Aminomethyl)cyclobutanol has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound can exert antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism underlying these effects is thought to involve modulation of neurotransmitter systems, particularly serotonin and dopamine pathways.

The pharmacokinetic properties of trans-3-(Aminomethyl)cyclobutanol have also been studied in detail. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. Its ability to cross the blood-brain barrier (BBB) efficiently is particularly noteworthy, as this property is crucial for drugs targeting central nervous system (CNS) disorders.

In the context of drug discovery and development, trans-3-(Aminomethyl)cyclobutanol serves as an excellent starting point for structure-activity relationship (SAR) studies. By modifying the chemical structure, researchers can optimize its pharmacological properties and enhance its therapeutic potential. For example, substituting different functional groups on the cyclobutane ring or the aminomethyl group can lead to compounds with improved potency and selectivity.

The safety profile of trans-3-(Aminomethyl)cyclobutanol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, which is a favorable characteristic for drug candidates. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, trans-3-(Aminomethyl)cyclobutanol (CAS No. 1234616-04-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.